Cas no 946235-42-3 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one
• CAS No: 946235-42-3
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5970871
• PubChem ID: 16883501
• Update Time: 2025-07-15

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one
• SR-01000919821-1
• SR-01000919821
• F5010-0230
• AKOS024488465
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(6-ethoxypyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one
• (E)-3-(1,3-benzodioxol-5-yl)-1-[4-(6-ethoxypyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[4-(6-ethoxypyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• 946235-42-3

• Inchi： 1S/C20H22N4O4/c1-2-26-19-7-6-18(21-22-19)23-9-11-24(12-10-23)20(25)8-4-15-3-5-16-17(13-15)28-14-27-16/h3-8,13H,2,9-12,14H2,1H3/b8-4+
• InChI Key： VDHONLWEFLJNEE-XBXARRHUSA-N
• SMILES： O=C(/C=C/C1=CC=C2C(=C1)OCO2)N1CCN(C2=CC=C(N=N2)OCC)CC1

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one

Chemical Profile of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one (CAS No. 946235-42-3)

Compound with the chemical name (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one and a CAS number of 946235-42-3 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique properties and potential therapeutic applications.

The core structure of this compound features a piperazine moiety, which is a common pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the piperazine ring in this compound is substituted with a 6-ethoxypyridazin-3-yl group, which enhances its binding affinity to certain enzymes and receptors. This substitution pattern is particularly relevant in the context of developing drugs that target central nervous system disorders, where piperazine derivatives have shown efficacy.

In addition to the piperazine core, the molecule contains a 2H-1,3-benzodioxol (also known as dihydrostilbene oxide) moiety. This scaffold is known for its role in various pharmacological activities, including anti-inflammatory and antioxidant effects. The presence of this group in the compound suggests potential therapeutic benefits in conditions where inflammation and oxidative stress play a significant role. Recent studies have highlighted the importance of dihydrostilbene oxide derivatives in modulating immune responses and protecting against cellular damage.

The alkenone functional group at the propenone position (prop-2-en-1-one) further contributes to the compound's unique chemical properties. This group can participate in various hydrogen bonding interactions, which are crucial for drug-receptor binding. The (2E) configuration of this double bond indicates a specific spatial arrangement that may influence the compound's bioavailability and metabolic stability. Such structural features are often fine-tuned during drug development to optimize pharmacokinetic profiles.

The combination of these structural elements makes (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-4-(6-ethoxypyridazin-3-yl)piperazin-1-ylprop-2-en-1-one a promising candidate for further investigation in medicinal chemistry. Current research is focused on exploring its potential applications in treating neurological disorders, where modulation of neurotransmitter systems is essential. Preclinical studies have begun to elucidate the mechanisms by which this compound interacts with biological targets, providing insights into its therapeutic potential.

One of the most intriguing aspects of this compound is its interaction with neurotransmitter receptors. The piperazine and pyridazine moieties are particularly relevant in this context, as they can mimic or inhibit the action of endogenous neurotransmitters. For instance, studies have suggested that piperazine derivatives can modulate serotonin receptors, which are implicated in mood regulation and anxiety disorders. The ethoxy group on the pyridazine ring may further enhance selectivity for specific receptor subtypes, reducing off-target effects.

The dihydrostilbene oxide moiety also contributes to the compound's potential therapeutic effects by engaging with intracellular signaling pathways. Research has shown that dihydrostilbene oxide derivatives can activate nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor involved in antioxidant defense mechanisms. By enhancing Nrf2 activity, these compounds can promote the expression of antioxidant proteins, thereby protecting cells from oxidative damage. This mechanism is particularly relevant in neurodegenerative diseases where oxidative stress is a major pathological factor.

In terms of synthetic chemistry, (2E)-3-(2H-1,3-benzodioxol-5-y l)-1 -4-(6 -ethoxypyridazin -3 -y l)piperazin -1 -y lprop -2 -en -1 -one represents an excellent example of how structural complexity can be leveraged to achieve desired biological activities. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for both research and industrial applications.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may have broad therapeutic applications. In addition to neurological disorders, it may also be effective against inflammatory conditions and metabolic diseases. The ability of this molecule to interact with multiple biological targets makes it a versatile tool for drug discovery. Further studies are needed to fully characterize its pharmacological properties and explore potential clinical uses.

From a regulatory perspective, compounds like (2E)-3-(2H -1 ,3-benzodioxol -5 -y l)-1 -4-(6 -ethoxypyridazin -3 -y l)piperazin -1 -y lprop -2 -en -1 -one must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This process involves preclinical studies followed by clinical trials conducted across multiple phases. Each phase provides critical data on how the drug behaves in different populations and at varying doses.

The importance of such compounds cannot be overstated, as they represent the cutting edge of pharmaceutical innovation. By combining structural elements known to interact with biological targets effectively, researchers can design molecules with enhanced therapeutic potential. The case of (2E)-3-(2H -1 ,3-benzodioxol -5 -y l)-1 -4-(6 -ethoxypyridazin -3 y l)piperazin 1 ylprop 2 en 1 one exemplifies how interdisciplinary approaches involving chemistry biology pharmacy can lead to breakthroughs that improve human health.